Cas no 1353498-44-8 (ethyl 4-oxo-3H,4H-thieno[2,3-d]pyrimidine-5-carboxylate)

• Product Name: ethyl 4-oxo-3H,4H-thieno[2,3-d]pyrimidine-5-carboxylate
• CAS No: 1353498-44-8
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 2902167
• PubChem ID: 56766359
• Update Time: 2025-04-21

ethyl 4-oxo-3H,4H-thieno[2,3-d]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24303837
• AKOS015947681
• DB-416111
• ethyl 4-oxo-3H,4H-thieno(2,3-d)pyrimidine-5-carboxylate
• F92278
• ethyl 1,4-Dihydro-4-oxothieno[2,3-d]pyrimidine-3-carboxylate
• Ethyl 1,4-dihydro-4-oxothieno[2,3-d]pyrimidine-5-carboxylate
• Ethyl 4-hydroxythieno[2,3-d]pyrimidine-5-carboxylate
• Ethyl4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate
• TQR1105
• 997-298-6
• Ethyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate
• 1353498-44-8
• Ethyl 4-oxo-1,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate
• ethyl 4-oxo-3H-thieno[2,3-d]pyrimidine-5-carboxylate
• CS-0528919
• C9H8N2O3S
• ethyl 4-oxo-3H,4H-thieno[2,3-d]pyrimidine-5-carboxylate

• Inchi： 1S/C9H8N2O3S/c1-2-14-9(13)5-3-15-8-6(5)7(12)10-4-11-8/h3-4H,2H2,1H3,(H,10,11,12)
• InChI Key： QDKAKAYZDFPCIY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 224.02556330Da
• Monoisotopic Mass: 224.02556330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96Ų